Cas no 64122-23-2 (Methyl 3,5-Dichloro-2-methoxybenzoate)
Methyl 3,5-Dichloro-2-methoxybenzoate is a chlorinated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its structure features methoxy and ester functional groups at the 2-position, along with chlorine substituents at the 3- and 5-positions, offering reactivity for further derivatization. The compound is valued for its stability and compatibility with various coupling and substitution reactions, making it useful in the preparation of agrochemicals and fine chemicals. Its high purity and well-defined molecular structure ensure consistent performance in synthetic workflows. The dichloro substitution pattern enhances electrophilic properties, facilitating selective modifications in complex synthetic routes. Proper handling and storage are recommended due to its potential sensitivity to moisture and light.
64122-23-2 structure
Product Name:Methyl 3,5-Dichloro-2-methoxybenzoate
CAS No:64122-23-2
MF:C9H8Cl2O3
MW:235.064021110535
CID:1677681
PubChem ID:14877060
Update Time:2025-06-07
Methyl 3,5-Dichloro-2-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3,5-dichloro-2-methoxy-, methyl ester
- methyl 3,5-dichloro-2-methoxybenzoate
- MFCD14704683
- DS-18729
- DTXSID60564936
- SCHEMBL18393285
- AKOS005061366
- O11897
- 2,4-Dichloro-6-(methoxycarbonyl)anisole
- Methyl3,5-dichloro-2-methoxybenzoate
- 64122-23-2
- Methyl 3,5-Dichloro-2-methoxybenzoate
-
- MDL： MFCD14704683
- Inchi： 1S/C9H8Cl2O3/c1-13-8-6(9(12)14-2)3-5(10)4-7(8)11/h3-4H,1-2H3
- InChI Key： WYTVRNKHBROSCB-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(C(=O)OC)=C1OC)Cl
Computed Properties
- Exact Mass: 233.98514
- Monoisotopic Mass: 233.9850495g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Methyl 3,5-Dichloro-2-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM254283-1g |
Methyl 3,5-dichloro-2-methoxybenzoate |
64122-23-2 | 95% | 1g |
$234 | 2021-06-16 | |
| Chemenu | CM254283-5g |
Methyl 3,5-dichloro-2-methoxybenzoate |
64122-23-2 | 95% | 5g |
$561 | 2021-06-16 | |
| Chemenu | CM254283-10g |
Methyl 3,5-dichloro-2-methoxybenzoate |
64122-23-2 | 95% | 10g |
$842 | 2021-06-16 | |
| Chemenu | CM254283-25g |
Methyl 3,5-dichloro-2-methoxybenzoate |
64122-23-2 | 95% | 25g |
$1403 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JM888-200mg |
Methyl 3,5-Dichloro-2-methoxybenzoate |
64122-23-2 | 95% | 200mg |
873.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JM888-50mg |
Methyl 3,5-Dichloro-2-methoxybenzoate |
64122-23-2 | 95% | 50mg |
348.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JM888-1g |
Methyl 3,5-Dichloro-2-methoxybenzoate |
64122-23-2 | 95% | 1g |
1747.0CNY | 2021-07-15 | |
| TRC | M696183-50mg |
Methyl 3,5-Dichloro-2-methoxybenzoate |
64122-23-2 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M696183-100mg |
Methyl 3,5-Dichloro-2-methoxybenzoate |
64122-23-2 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M696183-500mg |
Methyl 3,5-Dichloro-2-methoxybenzoate |
64122-23-2 | 500mg |
$ 275.00 | 2022-06-03 |
Methyl 3,5-Dichloro-2-methoxybenzoate Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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